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Compound of Interest

Compound Name: Cholestanol

Cat. No.: B8816890 Get Quote

An In-depth Technical Guide to the Chemical Structure of Cholestanol

Introduction to Cholestanol
Cholestanol, specifically the 5α-cholestan-3β-ol isomer, is a saturated sterol found in various

biological systems. It is a diagenetic product of cholesterol, meaning it is formed from

cholesterol through chemical and biological processes after initial deposition.[1] As a metabolite

of cholesterol, its levels can be indicative of certain metabolic pathways and are particularly

significant in the diagnosis of diseases such as cerebrotendinous xanthomatosis (CTX), where

it accumulates in tissues.[2][3][4] Cholestanol also serves as a biomarker for geochemists,

providing insights into the presence of ancient animal life and environmental oxygen levels in

the fossil record.[1] This guide provides a detailed examination of its chemical structure,

properties, and the experimental methods used for its analysis.

Core Chemical Structure and Nomenclature
The fundamental structure of cholestanol is built upon the saturated tetracyclic steroid nucleus

known as cyclopentanoperhydrophenanthrene, or gonane. This core is composed of three six-

membered rings (A, B, and C) and one five-membered ring (D) fused together.

Molecular Formula: C₂₇H₄₈O.[2][5][6][7]

Molecular Weight: Approximately 388.67 g/mol .[2][5][8]

IUPAC Name: A formal IUPAC name is 10,13-dimethyl-17-(6-methylheptan-2-

yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol.[5]
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However, it is more commonly referred to by its semi-systematic name, (5α)-cholestan-3β-ol.

[2][6]

Synonyms: Common synonyms include β-Cholestanol, Dihydrocholesterol, and 3β-

Hydroxy-5α-cholestane.[9][10][11]

The structure is distinguished from its precursor, cholesterol, by the absence of the double

bond between carbons 5 and 6 (C5-C6), which is saturated with hydrogen atoms in

cholestanol.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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